![molecular formula C9H17NO2 B3100548 trans 4-Hydroxycyclohexanecarboxylic acid dimethylamide CAS No. 137214-37-0](/img/structure/B3100548.png)
trans 4-Hydroxycyclohexanecarboxylic acid dimethylamide
Overview
Description
Molecular Structure Analysis
The molecular structure of trans-4-Hydroxycyclohexanecarboxylic acid consists of a cyclohexane ring with a carboxylic acid (-COOH) group and a hydroxyl (-OH) group attached to it . The term ‘trans’ refers to the spatial arrangement of the -OH and -COOH groups on the cyclohexane ring .Chemical Reactions Analysis
Trans-4-Hydroxycyclohexanecarboxylic acid acts as a reagent in the synthetic preparation of pyrazole-pyrimidine preparation as TTK inhibitors and potential antitumors . It also plays a role in the preparation and Janus kinase 1 (JAK1)-selective inhibitory activity of benzimidazole derivatives .Physical and Chemical Properties Analysis
Trans-4-Hydroxycyclohexanecarboxylic acid has a molecular weight of 144.17 . It appears as a white to off-white solid . It is soluble in DMSO .Scientific Research Applications
Synthesis and Chemical Transformations
Trans-4-Hydroxycyclohexanecarboxylic acid dimethylamide serves as a key intermediate in the synthesis of complex organic molecules. Fülöp et al. (2005) demonstrated its utility in regio- and diastereoselective syntheses of hydroxylated 2-aminocyclohexanecarboxylic acids, showcasing its versatility in organic synthesis through the formation of various isomers with high enantiomeric excess Fülöp et al., 2005. Additionally, Vanhaecht et al. (2000) explored its activation in the synthesis of aliphatic polyesters, highlighting its effectiveness in polymer chemistry Vanhaecht et al., 2000.
Supramolecular Structures
The compound's influence extends to the development of supramolecular structures. Hernández-Ahuactzí et al. (2015) investigated its role in tuning the supramolecular structure through variation of ligand geometry and metal substituents, leading to the formation of diorganotin macrocycles and coordination polymers. This study emphasizes its potential in designing novel materials with specific optical and electronic properties Hernández-Ahuactzí et al., 2015.
Catalytic Activity and Chemical Analysis
Its derivatives have been applied in catalysis and chemical analysis. For instance, Berkessel et al. (2002) demonstrated a convenient access to both enantiomers of trans-2-aminocyclohexanecarboxylic acid from trans-cyclohexane-1,2-dicarboxylic acid, showing its importance in asymmetric synthesis and catalysis Berkessel et al., 2002. Furthermore, Kirillova et al. (2009) outlined a metal-free and copper-promoted single-pot hydrocarboxylation of cycloalkanes to carboxylic acids in an aqueous medium, underscoring its utility in green chemistry and sustainable processes Kirillova et al., 2009.
Material Science
In material science, Sparavigna (2009) described the formation of ringed spherulitic and undulated textures in the nematic phase of a mixture containing trans-4-hexylcyclohexanecarboxilic acid, indicating its potential in creating materials with unique optical properties Sparavigna, 2009.
Safety and Hazards
Trans-4-Hydroxycyclohexanecarboxylic acid is considered toxic and is a moderate to severe irritant to the skin and eyes . It is recommended to avoid inhalation and contact with skin, eyes, and clothing . In case of contact, it is advised to flush with copious amounts of water and seek medical attention .
Mechanism of Action
Target of Action
Trans 4-Hydroxycyclohexanecarboxylic acid dimethylamide is primarily involved in the synthesis of cyclohexanecarboxylic acid . It is a substrate for this synthesis process .
Mode of Action
The compound interacts with its targets, which are the enzymes involved in the synthesis of cyclohexanecarboxylic acid
Biochemical Pathways
This compound is involved in the metabolic pathway leading to the production of cyclohexanecarboxylic acid
Pharmacokinetics
It is known that it is a by-product of intestinal bacterial metabolism and can be excreted via the urinary route .
Result of Action
It is known to be involved in the synthesis of cyclohexanecarboxylic acid
Action Environment
As a by-product of intestinal bacterial metabolism , it is likely that factors affecting gut microbiota, such as diet and antibiotic use, could potentially influence its production and action.
Properties
IUPAC Name |
4-hydroxy-N,N-dimethylcyclohexane-1-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-10(2)9(12)7-3-5-8(11)6-4-7/h7-8,11H,3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQKGSHRFTFVNRA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1CCC(CC1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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